Cas no 78854-41-8 (1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 7-oxo-, (5R)-)
![1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 7-oxo-, (5R)- structure](https://ossimg.kuujia.com/scimg/79000/78854-41-8x500.png)
78854-41-8 structure
Product Name:1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 7-oxo-, (5R)-
CAS No:78854-41-8
MF:C7H7NO3
MW:153.135381937027
CID:553588
PubChem ID:441133
Update Time:2025-04-19
1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 7-oxo-, (5R)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 7-oxo-, (5R)-
- 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 7-oxo-, (R)-
- (5R)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
- 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid,7-oxo-,(5R)-(9CI)
- Antibiotic TAN
- SCHEMBL8106876
- (5R)-7-OXO-1-AZABICYCLO(3.2.0)HEPT-2-ENE-2-CARBOXYLIC ACID
- Antibiotic tan 458
- SQ 27,860
- SQ-27860
- 1-carbapenem-3-carboxylic acid
- Q27105319
- 1-AZABICYCLO(3.2.0)HEPT-2-ENE-2-CARBOXYLIC ACID, 7-OXO-, (5R)-
- 2,3-didehydro-1-carbapenam-3-carboxylic acid
- (5R)-carbapenem
- DTXSID401192165
- 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylic acid, 7-oxo-
- CHEBI:615
- 1-Carbapen-2-em-3-carboxylic acid
- Carbapenem-3-carboxylic acid
- Carbapenem, (5r)-
- 78854-41-8
- UNII-GL970841YS
- C06669
- (5R)-Carbapenem-3-carboxylic acid
- SQ 27860
- CHEMBL1240705
- (5R)-carbapen-2-em-3-carboxylate
- SQ-27,860
- GL970841YS
-
- Inchi： 1S/C7H7NO3/c9-6-3-4-1-2-5(7(10)11)8(4)6/h2,4H,1,3H2,(H,10,11)/t4-/m1/s1
- InChI Key： BSIMZHVOQZIAOY-SCSAIBSYSA-N
- SMILES： O=C1C[C@H]2CC=C(C(=O)O)N21
Computed Properties
- Exact Mass: 153.043
- Monoisotopic Mass: 153.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 57.6Ų
1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 7-oxo-, (5R)- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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